Cas no 190781-13-6 (1-(2-Methoxyethyl)azetidine)

• Product Name: 1-(2-Methoxyethyl)azetidine
• CAS No: 190781-13-6
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 4798036
• Update Time: 2025-05-22

1-(2-Methoxyethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxyethyl)azetidine

• Inchi： 1S/C6H13NO/c1-8-6-5-7-3-2-4-7/h2-6H2,1H3
• InChI Key： NYZGXIKOABSJGA-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 61.5
• XLogP3: 0.2
• Topological Polar Surface Area: 12.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-(2-Methoxyethyl)azetidine

Chemical Compound CAS No. 190781-13-6: 1-(2-Methoxyethyl)azetidine

The compound with CAS No. 190781-13-6, commonly referred to as 1-(2-Methoxyethyl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the methoxyethyl group at the 2-position of the azetidine ring introduces unique chemical properties and functional group reactivity, making it a valuable compound for various applications.

Azetidines are known for their rigidity and strained ring structure, which often leads to interesting stereochemical behaviors and reactivity patterns. The methoxyethyl substituent in this compound adds a layer of complexity, as it introduces both electron-donating and steric effects that can influence the compound's interactions with other molecules. Recent studies have highlighted the potential of 1-(2-Methoxyethyl)azetidine in medicinal chemistry, particularly in the design of bioactive molecules with specific pharmacokinetic profiles.

One of the most promising applications of 1-(2-Methoxyethyl)azetidine lies in its role as a building block for more complex molecular architectures. Researchers have utilized this compound in the synthesis of peptide mimetics, where its rigid structure and functional group versatility are highly advantageous. Additionally, its ability to form stable amide bonds has made it a valuable precursor in the development of novel therapeutic agents targeting various disease states.

Recent advancements in computational chemistry have allowed for a deeper understanding of the electronic properties and conformational preferences of 1-(2-Methoxyethyl)azetidine. Quantum mechanical calculations have revealed that the methoxy group exerts a significant influence on the compound's electronic distribution, potentially enhancing its ability to participate in hydrogen bonding interactions—a critical factor in drug design.

In terms of synthesis, 1-(2-Methoxyethyl)azetidine can be prepared via several routes, including ring-opening reactions of azetidines followed by alkylation or through direct coupling reactions using appropriate reagents. The choice of synthetic pathway often depends on the desired stereochemistry and scalability requirements.

The physical and chemical properties of 1-(2-Methoxyethyl)azetidine have also been extensively studied. Its melting point, boiling point, and solubility characteristics are well-documented, providing essential data for its handling and application in various chemical processes. Furthermore, spectroscopic techniques such as NMR and IR have been employed to confirm its structure and purity.

Looking ahead, the potential applications of 1-(2-Methoxyethyl)azetidine extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Its unique combination of structural rigidity and functional group diversity makes it an ideal candidate for exploring novel chemical space and developing innovative solutions across multiple industries.

In conclusion, CAS No. 190781-13-6 (1-(2-Methoxyethyl)azetidine) stands out as a versatile and intriguing molecule with a wide range of applications across diverse scientific disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.